N-(6-acetamido-1,3-benzothiazol-2-yl)-3-(4-methylbenzenesulfonamido)benzamide

• IUPAC Name: N-(6-acetamido-1,3-benzothiazol-2-yl)-3-[(4-methylphenyl)sulfonylamino]benzamide
• InChI: InChI=1S/C23H20N4O4S2/c1-14-6-9-19(10-7-14)33(30,31)27-18-5-3-4-16(12-18)22(29)26-23-25-20-11-8-17(24-15(2)28)13-21(20)32-23/h3-13,27H,1-2H3,(H,24,28)(H,25,26,29)
• InChI Key: LGNUDGHEHIDKFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)C(=O)NC3=NC4=C(S3)C=C(C=C4)NC(=O)C
• Molecular Formula: C23H20N4O4S2
• Molecular Weight: 480.6 g/mol

Description

N-(6-acetamido-1,3-benzothiazol-2-yl)-3-(4-methylbenzenesulfonamido)benzamide, also known as ABT-737, is a small molecule inhibitor that targets anti-apoptotic proteins of the B-cell lymphoma 2 (BCL-2) family. ABT-737 has been shown to have therapeutic potential in the treatment of cancer, particularly in hematological malignancies.

Mechanism of Action

N-(6-acetamido-1,3-benzothiazol-2-yl)-3-(4-methylbenzenesulfonamido)benzamide binds to the hydrophobic groove of anti-apoptotic proteins of the BCL-2 family, such as BCL-2, BCL-XL, and BCL-W, thereby disrupting their interaction with pro-apoptotic proteins such as BAX and BAK. This leads to the activation of the intrinsic apoptotic pathway, resulting in the release of cytochrome c from the mitochondria and subsequent caspase activation, ultimately leading to cell death.
Biochemical and Physiological Effects:
N-(6-acetamido-1,3-benzothiazol-2-yl)-3-(4-methylbenzenesulfonamido)benzamide has been shown to have potent anti-tumor activity in preclinical models, both as a single agent and in combination with other chemotherapeutic agents. N-(6-acetamido-1,3-benzothiazol-2-yl)-3-(4-methylbenzenesulfonamido)benzamide has also been shown to have minimal toxicity in normal cells, making it an attractive therapeutic option. However, resistance to N-(6-acetamido-1,3-benzothiazol-2-yl)-3-(4-methylbenzenesulfonamido)benzamide has been observed in certain cancer types, and the development of resistance mechanisms is an area of active research.

Advantages and Limitations for Lab Experiments

N-(6-acetamido-1,3-benzothiazol-2-yl)-3-(4-methylbenzenesulfonamido)benzamide has several advantages for use in laboratory experiments. It has a well-defined mechanism of action, making it a useful tool for studying the intrinsic apoptotic pathway. N-(6-acetamido-1,3-benzothiazol-2-yl)-3-(4-methylbenzenesulfonamido)benzamide is also commercially available, making it easily accessible for researchers. However, N-(6-acetamido-1,3-benzothiazol-2-yl)-3-(4-methylbenzenesulfonamido)benzamide has limitations in terms of its selectivity for anti-apoptotic proteins of the BCL-2 family, and its efficacy may be limited in certain cancer types that do not overexpress these proteins.

Future Directions

There are several future directions for research involving N-(6-acetamido-1,3-benzothiazol-2-yl)-3-(4-methylbenzenesulfonamido)benzamide. One area of focus is the development of combination therapies that can overcome resistance to N-(6-acetamido-1,3-benzothiazol-2-yl)-3-(4-methylbenzenesulfonamido)benzamide. Another area of interest is the development of more selective inhibitors that target specific anti-apoptotic proteins, which may have improved efficacy and reduced toxicity. Additionally, there is ongoing research into the use of N-(6-acetamido-1,3-benzothiazol-2-yl)-3-(4-methylbenzenesulfonamido)benzamide in combination with immunotherapies, which may have synergistic effects in the treatment of cancer.

Scientific Research Applications

N-(6-acetamido-1,3-benzothiazol-2-yl)-3-(4-methylbenzenesulfonamido)benzamide has been extensively studied in preclinical and clinical settings for its potential use as an anti-cancer agent. In vitro studies have shown that N-(6-acetamido-1,3-benzothiazol-2-yl)-3-(4-methylbenzenesulfonamido)benzamide induces apoptosis in cancer cells by selectively targeting anti-apoptotic proteins of the BCL-2 family, which are overexpressed in many types of cancer. N-(6-acetamido-1,3-benzothiazol-2-yl)-3-(4-methylbenzenesulfonamido)benzamide has been shown to have efficacy in a variety of cancer models, including leukemia, lymphoma, and solid tumors.